Cas no 192948-02-0 (7-Benzothiazolecarboxylicacid, 2-(methylamino)-)

• Product Name: 7-Benzothiazolecarboxylicacid, 2-(methylamino)-
• CAS No: 192948-02-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 116274
• PubChem ID: 15510079
• Update Time: 2025-04-18

7-Benzothiazolecarboxylicacid, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarboxylicacid, 2-(methylamino)-
• 2-(methylamino)-1,3-benzothiazole-7-carboxylic acid
• 2-methylamino-benzothiazole-7-carboxylic acid
• 7-Benzothiazolecarboxylic acid,2-(methylamino)
• 7-Benzothiazolecarboxylicacid,2-(methylamino)-(9CI)
• 7-Benzothiazolecarboxylicacid,2-(methylamino)-
• SCHEMBL7556888
• UYFXSHKUOGBFTE-UHFFFAOYSA-N
• 192948-02-0
• DTXSID30573494

• Inchi： 1S/C9H8N2O2S/c1-10-9-11-6-4-2-3-5(8(12)13)7(6)14-9/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： UYFXSHKUOGBFTE-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 90.46000
• LogP: 2.10920